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Compound of Interest

Compound Name: 3-Octyne

Cat. No.: B096577

Technical Support Center: 3-Octyne

This guide provides essential information for the safe handling and storage of 3-Octyne in a
laboratory setting. Please consult your institution's specific safety protocols and the full Safety
Data Sheet (SDS) before use.

Troubleshooting Guides and FAQs
Q1: What are the primary hazards associated with 3-Octyne?

Al: 3-Octyne is a highly flammable liquid and vapor.[1][2] It may also be fatal if swallowed and
enters the airways.[1][2] It is crucial to handle this compound with care to avoid fire and health
risks.

Q2: What personal protective equipment (PPE) should | wear when handling 3-Octyne?

A2: To ensure your safety, always wear appropriate PPE. This includes flame-retardant
antistatic protective clothing, protective gloves, and eye/face protection.[2] All handling should
be performed in a well-ventilated area to avoid inhalation of vapor or mist.

Q3: What are the immediate first aid measures in case of exposure to 3-Octyne?

A3:
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« If Inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration
and consult a physician.

e In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove all
contaminated clothing.[3] Consult a physician if irritation occurs.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3][4]

If Swallowed: Do NOT induce vomiting.[1][2] Immediately call a poison center or doctor.[1][2]
Q4: How should | properly store 3-Octyne?

A4: Store 3-Octyne in a cool, dry, and well-ventilated place.[1][2][3] The container should be
kept tightly closed.[1][3] Some suppliers recommend refrigeration at 2-8°C.[5] It is also advised
to store it under an inert gas.

Q5: What materials or conditions should be avoided when working with 3-Octyne?

A5: Keep 3-Octyne away from heat, sparks, open flames, and hot surfaces.[2][3] It is
incompatible with strong oxidizing agents and acid anhydrides.[3] Take precautionary measures
against static discharge and use only non-sparking tools.[1][2]

Q6: What is the correct procedure for cleaning up a 3-Octyne spill?

A6: For a small spill, soak it up with an inert absorbent material and dispose of it as hazardous
waste.[4] Ensure the area is well-ventilated. For larger spills, evacuate personnel to a safe area
and prevent the product from entering drains.

Q7: How should | dispose of 3-Octyne waste?

A7: Dispose of 3-Octyne and its container at an approved waste disposal plant.[1][2][3] Do not
mix with other waste. Handle uncleaned containers as you would the product itself.[2]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHaia [61[71[8]
Molecular Weight 110.20 g/mol [6][8]
Boiling Point 127 - 128 °C (261 - 262 °F) [2]
Melting Point -80 °C (-112 °F) [2]
Flash Point 63 °C (145.4 °F) [3]
Density 0.747 g/lcm3 at 25 °C (77 °F) [2]
Storage Temperature 2-8°C (Refrigerated) [5]

Experimental Workflow for Safe Handling
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Safe Handling and Storage Workflow for 3-Octyne

Preparation

Review SDS and Protocols

l

Ensure Proper Ventilation

'

Don Personal Protective Equipment (PPE)

Proceed to Handling

Handling

Ground/Bond Container and Receiving Equipment

l

Use Non-Sparking Tools

;

Keep Away from Ignition Sources

7

/After Use Waste Generated
Storage'/ \ Disposal
Keep Container Tightly Closed Collect Waste in a Labeled, Closed Container
Store in a Cool, Well-Ventilated Area Dispose of via Approved Waste Disposal Plant

;

Store Under Inert Gas (Recommended)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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octyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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